Cas no 139548-85-9 (Pentanal, 2-acetyl- (9CI))

• Product Name: Pentanal, 2-acetyl- (9CI)
• CAS No: 139548-85-9
• MF: C₇H₁₂O₂
• MW: 128.168982505798
• CID: 1288828
• PubChem ID: 14814246
• Update Time: 2025-04-20

Pentanal, 2-acetyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanal, 2-acetyl- (9CI)
• 139548-85-9
• DB-288386
• SCHEMBL8686876
• 2-Acetylpentanal
• Pentanal, 2-acetyl-

• Inchi： 1S/C7H12O2/c1-3-4-7(5-8)6(2)9/h5,7H,3-4H2,1-2H3
• InChI Key： USCRCEPKFITYDL-UHFFFAOYSA-N
• SMILES： O=C(C)C(C=O)CCC

Computed Properties

• Exact Mass: 128.08376
• Monoisotopic Mass: 128.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 4
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14